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Compound of Interest

Compound Name: Spiro[4.5]decane-7,9-dione

Cat. No.: B1587658 Get Quote

Spiro[4.5]decane-7,9-dione: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties,

synthesis, and potential applications of Spiro[4.5]decane-7,9-dione, a cyclic 1,3-diketone. The

information is compiled for use in research, particularly in the fields of medicinal chemistry and

drug development.

Core Properties of Spiro[4.5]decane-7,9-dione
Spiro[4.5]decane-7,9-dione is a bicyclic organic compound with a spirocyclic center.[1] Its

core structure consists of a cyclopentane ring fused to a cyclohexane-1,3-dione ring at the 5-

position.

Physicochemical and Identification Data
A summary of the key identifying and physicochemical properties of Spiro[4.5]decane-7,9-
dione is presented in the table below. It is important to note that while many computational

properties are available, experimentally determined physical properties such as melting point,

boiling point, and solubility are not consistently reported in publicly available literature.
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Property Value Source(s)

Molecular Formula C₁₀H₁₄O₂ [2][3][4][5]

Molecular Weight 166.22 g/mol [2][3]

CAS Number 82683-51-0 [2][3][5][6]

IUPAC Name spiro[4.5]decane-7,9-dione [3][7]

Physical Form Solid [7]

Purity ~97% (Commercially available) [7]

InChI Key
OSKDRFHEYJSVBB-

UHFFFAOYSA-N
[3][7]

Canonical SMILES
C1CCC2(C1)CC(=O)CC(=O)C

2
[4][5]

Storage Conditions
Sealed in a dry place at room

temperature.
[7]

Hazard Information
According to safety data, Spiro[4.5]decane-7,9-dione is associated with the following hazard

statements:

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

Experimental Protocols
Synthesis of Spiro[4.5]decane-7,9-dione
A common synthetic route to Spiro[4.5]decane-7,9-dione involves the reaction of 1-

cyclopentylidene-2-propanone with diethyl malonate.[2] The following protocol is based on a

literature procedure.[2][6]
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Materials:

1-cyclopentylidene-2-propanone

Diethyl malonate

Sodium metal

Methanol

Barium hydroxide

Water

Dilute Hydrochloric Acid

Procedure:

Michael Addition: A solution of sodium methoxide is prepared by dissolving sodium metal

(0.25 g, 11 mmol) in methanol (3 mL). A mixture of 1-cyclopentylidene-2-propanone (1 g, 9.4

mmol) and diethyl malonate (1.75 g, 11 mmol) is then slowly added dropwise to the sodium

methoxide solution.[2] The resulting reaction mixture is heated under reflux for 2 hours.[2]

Saponification and Decarboxylation: A hot solution of barium hydroxide (11.23 g, 73 mmol) in

100 mL of water is added to the reaction mixture.[2][6] The mixture is then heated under

reflux for an additional 24 hours.[2][6]

Work-up and Purification: After the reflux, the reaction is cooled and neutralized to a pH of 6

with dilute hydrochloric acid. The mixture is then filtered while hot.[2][6] The filtrate is cooled

and acidified to a pH of 1 with dilute hydrochloric acid, followed by another 15-minute reflux.

[2][6] The solution is filtered again while hot and then allowed to cool. The precipitated solid

product is collected by filtration, washed with water, and dried to yield Spiro[4.5]decane-7,9-
dione.[2][6]
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Step 1: Michael Addition

Step 2: Saponification & Decarboxylation

Step 3: Work-up & Purification

1-cyclopentylidene-2-propanone +
Diethyl malonate

Sodium Methoxide in Methanol

add dropwise

Reflux for 2 hours

Hot Barium Hydroxide Solution

add

Reflux for 24 hours

Neutralize to pH 6 (HCl)

cool

Hot Filtration

Acidify to pH 1 (HCl)

Reflux for 15 mins

Hot Filtration & Cooling

Spiro[4.5]decane-7,9-dione
(Precipitated Solid)

Click to download full resolution via product page

Synthetic workflow for Spiro[4.5]decane-7,9-dione.
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Biological Activity and Potential Applications
Spiro[4.5]decane-7,9-dione is a cyclic 1,3-diketone that has been identified as a compound

for potential use in the study of glioma tumors.[6][8] However, the specific mechanism of action

and the signaling pathways involved have not been detailed in the available literature.

Structurally related spiro[4.5]decane derivatives have been investigated for other biological

activities. For instance, certain 1,3,8-triazaspiro[4.5]decane-2,4-diones have been studied as

inhibitors of the prolyl hydroxylase domain (PHD), which are targets for the treatment of anemia

and ischemia-related diseases. While these are different molecules, the spiro[4.5]decane

scaffold is a common feature.

Additionally, Spiro[4.5]decane-7,9-dione has been noted for its ability to form hydrogen and

halogen bonds with amides and has been shown to bind to the anxiolytic drug buspirone.[9]

This suggests its potential as a scaffold in the design of new therapeutic agents.

Spectral Data
Detailed experimental spectral data (NMR, IR, MS) for Spiro[4.5]decane-7,9-dione are not

readily available in the public domain. Commercial suppliers may provide this data upon

request with a purchase.[6] Predicted mass spectrometry data for various adducts are available

through computational databases.[5]

Conclusion
Spiro[4.5]decane-7,9-dione is a readily synthesizable spirocyclic diketone. While its

fundamental chemical properties are established, a full experimental characterization, including

its physical and spectral properties, is not widely published. Its noted potential for application in

glioma research warrants further investigation to elucidate its biological mechanism of action

and to explore its potential as a scaffold in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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